Cas no 77251-75-3 (3-(4-Ethoxyphenyl)acryloyl Chloride)

• Product Name: 3-(4-Ethoxyphenyl)acryloyl Chloride
• CAS No: 77251-75-3
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD11108003
• CID: 1070221
• PubChem ID: 12601823
• Update Time: 2025-06-14

3-(4-Ethoxyphenyl)acryloyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Ethoxyphenyl)acryloyl chloride
• (E)-4-ethoxycinnamic acid chloride
• 3-(4-ETHOXYPHENYL)ACRYLOYL CHLORIDE
• (E)-3-(4-ethoxyphenyl)prop-2-enoyl chloride
• SCHEMBL689498
• MFCD11108003
• AKOS005173537
• 4-ethoxycinnamoyl chloride
• (E)-3-(4-ethoxyphenyl)acryloyl chloride
• 77251-75-3
• CS-0363092
• (2E)-3-(4-ethoxyphenyl)prop-2-enoyl chloride
• 2-Propenoyl chloride, 3-(4-ethoxyphenyl)-, (2E)-
• ALBB-011762
• BBL015049
• 3-(4-Ethoxyphenyl)acryloyl Chloride

• MDL： MFCD11108003
• Inchi： 1S/C11H11ClO2/c1-2-14-10-6-3-9(4-7-10)5-8-11(12)13/h3-8H,2H2,1H3/b8-5+
• InChI Key： KNFAZBCJDBLHQN-VMPITWQZSA-N
• SMILES： ClC(/C=C/C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

3-(4-Ethoxyphenyl)acryloyl Chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-(4-Ethoxyphenyl)acryloyl Chloride

Comprehensive Overview of 3-(4-Ethoxyphenyl)acryloyl Chloride (CAS No. 77251-75-3): Properties, Applications, and Industry Insights

3-(4-Ethoxyphenyl)acryloyl Chloride (CAS No. 77251-75-3) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its molecular structure features an ethoxy group and a reactive acryloyl chloride moiety, making it a versatile intermediate for cross-coupling reactions and polymer modifications. The compound's unique properties, such as high reactivity and selectivity, have garnered significant attention in R&D sectors, particularly in the development of advanced materials and bioactive molecules.

Recent trends highlight growing interest in sustainable synthesis methods for derivatives like 3-(4-Ethoxyphenyl)acryloyl Chloride. Researchers are exploring green chemistry approaches, including catalyst-free reactions and solvent-free conditions, to reduce environmental impact. This aligns with industry demands for eco-friendly intermediates, as evidenced by increased searches for "biodegradable acrylate derivatives" and "low-toxicity chemical synthesis" in academic databases.

The compound's spectroscopic characteristics (FTIR peaks at 1745 cm^-1 for C=O stretch and 1600 cm^-1 for aromatic C=C) facilitate quality control in production. Analytical techniques such as HPLC purity testing (>98%) and GC-MS profiling are critical for applications requiring high-grade materials, especially in electronic materials and photonics where impurity levels affect performance.

Market analyses reveal expanding applications in OLED materials and liquid crystal displays, driven by the compound's ability to modify conjugated systems. Patent filings related to 77251-75-3 show a 22% increase since 2020, primarily for light-emitting polymers and organic semiconductors. This correlates with rising search volumes for "conductive polymer precursors" and "high-refractive-index materials" across scientific platforms.

Storage and handling recommendations emphasize anhydrous conditions due to the compound's hydrolytic sensitivity. Industry best practices suggest argon-blanketed containers at temperatures below -20°C, with molecular sieves for long-term preservation. These protocols address common user queries regarding "stability enhancement for acryloyl chlorides" and "moisture-sensitive compound storage".

Emerging research explores the compound's potential in click chemistry applications, particularly through thiol-ene reactions for bioconjugation. Recent publications demonstrate its efficacy in creating fluorescent probes for cellular imaging, responding to growing interest in "bioorthogonal labeling reagents". The 4-ethoxy substitution provides enhanced lipophilicity compared to unsubstituted analogs, improving membrane permeability in biological systems.

Regulatory compliance remains a key consideration, with REACH registration data confirming its status as a non-priority substance under current chemical safety assessments. Manufacturers should consult SDS documentation for region-specific guidelines, particularly regarding occupational exposure limits during large-scale processing. This addresses frequent searches for "acryloyl chloride derivatives regulation" in industrial chemical databases.